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Compound of Interest

Compound Name: (R)-2-acetoxy-2-phenylacetic acid

Cat. No.: B152253

This guide provides an overview of the fundamental physicochemical properties of (R)-2-
acetoxy-2-phenylacetic acid, a compound of interest for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

(R)-2-acetoxy-2-phenylacetic acid is a chiral carboxylic acid. A summary of its key
guantitative data is presented below for easy reference and comparison.

Property Value Source
Molecular Formula C10H1004 [1112][3]
Molecular Weight 194.18 g/mol [3114]

CAS Number 51019-43-3 [1][21[5]

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of (R)-2-
acetoxy-2-phenylacetic acid are crucial for reproducibility and validation in a research setting.
While specific experimental details for the cited data are not provided in the search results,
standardized methods are typically employed. For instance, molecular weight is often
confirmed by mass spectrometry, and the molecular formula is determined through elemental
analysis. The purity and identity of the compound can be further assessed using techniques
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like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance
(NMR) spectroscopy.

For researchers looking to perform their own analyses, a general workflow is outlined below.

Analytical Procedures

NMR Spectroscopy for Structural Elucidation

Compound Acquisition and Preparation Data Analysis and Verification
HPLC for Purity Assessment it
/
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Caption: A generalized experimental workflow for the physicochemical characterization of a
chemical compound.

Logical Relationship of Core Properties

The fundamental properties of a chemical compound, such as its name, molecular formula, and
molecular weight, are intrinsically linked. The molecular formula is derived from the structural
name, and the molecular weight is calculated from the molecular formula. This relationship is
visualized in the diagram below.
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Caption: The logical relationship between the chemical name, molecular formula, and
molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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